Cas no 27785-15-5 (3,3'-dihydroxy-5,5',8,8'-tetrahydro-5,8,5',8'-diepoxy-beta-carotene)
27785-15-5 structure
Product Name:3,3'-dihydroxy-5,5',8,8'-tetrahydro-5,8,5',8'-diepoxy-beta-carotene
CAS No:27785-15-5
MF:C40H56O4
MW:600.870252609253
CID:2078209
PubChem ID:134781708
Update Time:2025-04-21
3,3'-dihydroxy-5,5',8,8'-tetrahydro-5,8,5',8'-diepoxy-beta-carotene Chemical and Physical Properties
Names and Identifiers
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- 3,3'-dihydroxy-5,5',8,8'-tetrahydro-5,8,5',8'-diepoxy-beta-carotene
- auroxanthin
- DTXSID801319094
- 27785-15-5
-
- Inchi: 1S/C40H56O4/c1-27(17-13-19-29(3)33-21-35-37(5,6)23-31(41)25-39(35,9)43-33)15-11-12-16-28(2)18-14-20-30(4)34-22-36-38(7,8)24-32(42)26-40(36,10)44-34/h11-22,31-34,41-42H,23-26H2,1-10H3/b12-11+,17-13+,18-14+,27-15+,28-16+,29-19+,30-20+/t31-,32-,33?,34?,39+,40+/m0/s1
- InChI Key: YLUSVJDFTAATNS-RFIAJWJGSA-N
- SMILES: O1C(/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C2C=C3C(C)(C)C[C@@H](C[C@@]3(C)O2)O)/C)/C)C=C2C(C)(C)C[C@@H](C[C@@]12C)O
Computed Properties
- Exact Mass: 600.41786026g/mol
- Monoisotopic Mass: 600.41786026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 44
- Rotatable Bond Count: 8
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 58.9Ų
3,3'-dihydroxy-5,5',8,8'-tetrahydro-5,8,5',8'-diepoxy-beta-carotene Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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